Cas no 2246838-42-4 (2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246838-42-4
• MF: C₁₉H₂₂BClO₃
• MW: 344.640184879303
• MDL: MFCD31916451
• CID: 4641549
• PubChem ID: 137700635
• Update Time: 2025-08-03

2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[3-[(3-chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• 2-{3-[(3-chlorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D93907
• AKOS037644898
• AS-55477
• 2246838-42-4
• 2-{3-[(3-CHLOROPHENYL)METHOXY]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-(3-((3-Chlorobenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD31916451
• Inchi： 1S/C19H22BClO3/c1-18(2)19(3,4)24-20(23-18)15-8-6-10-17(12-15)22-13-14-7-5-9-16(21)11-14/h5-12H,13H2,1-4H3
• InChI Key： JPANYMDDHMCEFN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 344.1350524g/mol
• Monoisotopic Mass: 344.1350524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246838-42-4)

The compound 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246838-42-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this boronic ester derivative, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the role of this compound as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a pivotal method for constructing carbon-carbon bonds in pharmaceutical synthesis. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it particularly valuable for the synthesis of complex bioactive molecules. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, demonstrating its versatility in medicinal chemistry applications.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exhibit promising inhibitory effects against several cancer cell lines. The compound's ability to modulate specific signaling pathways, particularly those involving tyrosine kinases, has been a focal point of recent investigations. These findings suggest potential applications in targeted cancer therapies, although further in vivo studies are required to validate these observations.

The pharmacokinetic properties of this compound have also been explored in recent research. Its moderate lipophilicity, attributed to the tetramethyl-dioxaborolane group, appears to facilitate cellular penetration while maintaining reasonable metabolic stability. This balance makes it an attractive candidate for further optimization in drug development programs. Several research groups are currently investigating structural modifications to improve its bioavailability and target selectivity.

From a synthetic chemistry perspective, novel routes for the preparation of 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been developed, offering improved yields and scalability. These advancements are particularly important for potential industrial-scale production, should the compound progress through the drug development pipeline. Recent patent filings indicate growing commercial interest in this chemical entity and its derivatives.

In conclusion, 2-[3-[(3-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a promising scaffold in medicinal chemistry with multiple potential applications. While current research is still in relatively early stages, the compound's unique chemical properties and biological activities warrant continued investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic potential in disease models.